Cas no 364794-10-5 (3-Quinolinecarbonitrile,1,4-dihydro-7-nitro-4-oxo-)
364794-10-5 structure
Product Name:3-Quinolinecarbonitrile,1,4-dihydro-7-nitro-4-oxo-
CAS No:364794-10-5
MF:C10H5N3O3
MW:215.165001630783
CID:303763
PubChem ID:23437946
Update Time:2025-04-19
3-Quinolinecarbonitrile,1,4-dihydro-7-nitro-4-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 3-Quinolinecarbonitrile,1,4-dihydro-7-nitro-4-oxo-
- 1,4-dihydro-7-nitro-4-oxo-3-Quinolinecarbonitrile
- 7-nitro-4-oxo-1H-quinoline-3-carbonitrile
- SCHEMBL5255650
- 3-Quinolinecarbonitrile,4-hydroxy-7-nitro-
- 2305-66-0
- 364794-10-5
- 3-Quinolinecarbonitrile, 4-hydroxy-7-nitro-
- 3-Quinolinecarbonitrile, 1,4-dihydro-7-nitro-4-oxo-
- DTXSID20634129
- 7-NITRO-4-OXO-1,4-DIHYDROQUINOLINE-3-CARBONITRILE
- FT-0703718
- 4-HYDROXY-7-NITROQUINOLINE-3-CARBONITRILE
-
- Inchi: 1S/C10H5N3O3/c11-4-6-5-12-9-3-7(13(15)16)1-2-8(9)10(6)14/h1-3,5H,(H,12,14)
- InChI Key: MQNNXAAAUSBHMQ-UHFFFAOYSA-N
- SMILES: O=C1C(C#N)=CNC2C=C(C=CC=21)[N+](=O)[O-]
Computed Properties
- Exact Mass: 215.03309103g/mol
- Monoisotopic Mass: 215.03309103g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 415
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 98.7Ų
3-Quinolinecarbonitrile,1,4-dihydro-7-nitro-4-oxo- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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